N-(2,6-diethylphenyl)-3-(2-furyl)acrylamide

• IUPAC Name: (E)-N-(2,6-diethylphenyl)-3-(furan-2-yl)prop-2-enamide
• InChI: InChI=1S/C17H19NO2/c1-3-13-7-5-8-14(4-2)17(13)18-16(19)11-10-15-9-6-12-20-15/h5-12H,3-4H2,1-2H3,(H,18,19)/b11-10+
• InChI Key: SOPGWTMOVVAZDX-ZHACJKMWSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)C=CC2=CC=CO2
• Isomeric SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)/C=C/C2=CC=CO2
• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol

Description

N-(2,6-diethylphenyl)-3-(2-furyl)acrylamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is commonly referred to as DEFA and is a member of the acrylamide family of compounds. DEFA has been shown to exhibit a wide range of biochemical and physiological effects, making it an attractive target for further study.

Mechanism of Action

The mechanism of action of DEFA is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins in the body. For example, DEFA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators such as prostaglandins.
Biochemical and Physiological Effects:
DEFA has been shown to exhibit a wide range of biochemical and physiological effects, including anti-inflammatory, analgesic, and herbicidal properties. In addition, DEFA has been shown to exhibit antioxidant and antimicrobial properties, making it a potential candidate for the development of new drugs and materials.

Advantages and Limitations for Lab Experiments

DEFA has several advantages for use in lab experiments, including its relatively simple synthesis, low cost, and wide range of potential applications. However, there are also some limitations to its use, including its potential toxicity and the need for further study to fully understand its mechanism of action.

Future Directions

There are several future directions for research on DEFA, including the development of new drugs for the treatment of pain and inflammation, the synthesis of novel materials with unique properties, and the development of new herbicides for use in agriculture. In addition, further study is needed to fully understand the mechanism of action of DEFA and its potential applications in other fields.

Synthesis Methods

DEFA can be synthesized using a variety of methods, including the reaction of 2,6-diethylphenylamine with furfuryl chloride, followed by the addition of acryloyl chloride. The resulting product can be purified using standard techniques such as column chromatography or recrystallization.

Scientific Research Applications

DEFA has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and agriculture. In medicinal chemistry, DEFA has been shown to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation. In materials science, DEFA has been used as a building block for the synthesis of novel polymers and materials with unique properties. In agriculture, DEFA has been shown to exhibit herbicidal properties, making it a potential candidate for the development of new herbicides.